Cas no 451-13-8 (Homogentisic acid)

Homogentisic acid Properties

Names and Identifiers

• Benzeneacetic acid,2,5-dihydroxy-
• Homogentisic Acid
• 2-(2,5-dihydroxyphenyl)acetic acid
• HOMOGENTISIC ACID(RG)
• 2,5-Dihydroxyphenylacetic acid
• Alcapton
• Homogentisinic acid
• NSC 88940
• Homogentisate acid
• (2,5-Dihydroxyphenyl)acetic acid
• homogentisate
• Benzeneacetic acid, 2,5-dihydroxy-
• 2,5-Dihydroxy-alpha-toluic acid
• Melanic acid
• 2,5-Dihydroxybenzeneacetic acid
• 2,5-Dihydroxyphenylacetate
• 2-(3,6-DIHYDROXYPHENYL)ACETIC ACID
• Acetic acid, (2,5-dihydroxyphenyl)-
• 2,5-DHPOP
• 2,5-Dihydroxyphenylacetic acid polyme
• 2,5-Dihydroxyphenylacetic acid polymer
• NP8UE6VF08
• +Expand

• MDL： MFCD00004324
• InChIKey： IGMNYECMUMZDDF-UHFFFAOYSA-N
• Inchi： 1S/C8H8O4/c9-6-1-2-7(10)5(3-6)4-8(11)12/h1-3,9-10H,4H2,(H,11,12)
• SMILES： O([H])C1C([H])=C([H])C(=C([H])C=1C([H])([H])C(=O)O[H])O[H]
• BRN： 2692860

Computed Properties

• Exact Mass: 168.04200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Heavy Atom Count: 12
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Tautomer Count: 20
• Surface Charge: 0
• Topological Polar Surface Area: 77.8

Experimental Properties

• LogP: 0.72490
• PSA: 77.76000
• Merck: 4737
• Refractive Index: 1.5090 (estimate)
• Water Partition Coefficient: very faint turbidity
• Boiling Point: 257.07°C (rough estimate)
• Melting Point: 150-152 °C (lit.)
• Solubility: Slightly soluble (30 g/l) (25 º C),
• Color/Form: Powder
• Solubility: Not determined
• pka: 4.4(at 25℃)
• Density: 1.478±0.06 g/cm3 (20 ºC 760 Torr),

Homogentisic acid Security Information

• Symbol: GHS07
• RTECS：AH0589000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

Homogentisic acid Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters